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Compound of Interest

Compound Name: 5-Cyclobutylpyridin-3-amine
CAS No.: 1314355-68-4
Cat. No.: B577684

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyridine and its derivatives are fundamental heterocyclic scaffolds in the pharmaceutical,
agrochemical, and chemical industries, forming the core of numerous marketed drugs and
essential materials.[1][2] Their versatile chemical properties necessitate a robust and
systematic analytical approach to confirm identity, purity, and structure. This guide provides a
detailed overview of the principal analytical techniques for characterizing pyridine-containing
molecules, moving from initial purity assessment to unambiguous structural elucidation. We
offer field-proven insights into the causality behind experimental choices, detailed step-by-step
protocols, and comparative data to empower researchers in selecting the optimal analytical
strategy.
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The analysis of a novel or synthesized pyridine derivative is not a random application of
techniques but a logical progression. The goal is to build a comprehensive and validated
understanding of the molecule. The workflow typically begins with techniques that assess purity
and provide preliminary structural data, followed by more sophisticated methods for definitive
structural elucidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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